1-Butyl-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione

• IUPAC Name: 1-butyl-3-(4-morpholin-4-ylanilino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H25N3O3/c1-2-3-8-21-17(22)13-16(18(21)23)19-14-4-6-15(7-5-14)20-9-11-24-12-10-20/h4-7,16,19H,2-3,8-13H2,1H3
• InChI Key: RTIPVKVXCQGKEQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)CC(C1=O)NC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

Pyrrolidine-2,5-diones are a class of compounds characterized by a five-membered pyrrolidine ring. They are widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

Pyrrolidine-2,5-diones can be synthesized via cyclocondensations of dicarboxylic acids with properly substituted amines. The synthetic strategies used can be categorized into two: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The pyrrolidine ring is one of the nitrogen heterocycles used widely in medicinal chemistry. One of the most significant features of the pyrrolidine ring is the stereogenicity of carbons. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Chemical Reactions Analysis

Pyrrolidine-2,5-diones can undergo various chemical reactions. For instance, they can be used as intermediates in drug research and development.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrrolidine-2,5-diones depend on their specific structure. For instance, the molecular weight of 3-(4-amino-phenyl)-pyrrolidine-2,5-dione is 190.20.

Scientific Research Applications

Anticonvulsant Activity

• Pyrrolidine-2,5-dione derivatives have been investigated for their anticonvulsant potential. .
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Mechanism of Action

Target of action

Compounds with a pyrrolidine ring are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of action

Without specific studies on this compound, it’s difficult to determine its exact mode of action. The spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical pathways

Pyrrolidine derivatives have been reported to have various biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of action

The non-aromatic substituent (sec-butyl) in position 3 of the pyrrolidine-2,5-dione ring and the 3-trifluoromethylphenylpiperazine fragment positively affect the anticonvulsant activity as for compound 69k .

Action environment

The stereogenicity of carbons in the pyrrolidine ring is one of the most significant features, and different stereoisomers can lead to a different biological profile of drug candidates .

Safety and Hazards

The safety and hazards of pyrrolidine-2,5-diones depend on their specific structure. Some pyrrolidine alkaloids are known to cause renal injuries and neurotoxicity in experimental animals.

Future Directions

Pyrrolidine-2,5-diones have great potential in pharmacology and medicinal chemistry. They can be used as fundamental components of the skeletal structure of many biologically active molecules. The discovery of the pyrrolidine-2,5-dione class of inhibitors brings opportunities to target multidrug-resistant bacterial strains and calls for further optimization to improve antibacterial activity.